Cas no 878662-31-8 (3-(2-Methoxynaphthalen-1-yl)propanal)

• Product Name: 3-(2-Methoxynaphthalen-1-yl)propanal
• CAS No: 878662-31-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 5917857
• PubChem ID: 87423295
• Update Time: 2025-10-29

3-(2-Methoxynaphthalen-1-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 878662-31-8
• 3-(2-methoxynaphthalen-1-yl)propanal
• EN300-1736089
• SCHEMBL2690193
• 3-(2-Methoxynaphthalen-1-yl)propanal

• Inchi： 1S/C14H14O2/c1-16-14-9-8-11-5-2-3-6-12(11)13(14)7-4-10-15/h2-3,5-6,8-10H,4,7H2,1H3
• InChI Key： IDQQHPAMACUHNZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1CCC=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(2-Methoxynaphthalen-1-yl)propanal

Introduction to 3-(2-Methoxynaphthalen-1-yl)propanal (CAS No. 878662-31-8)

3-(2-Methoxynaphthalen-1-yl)propanal, with the CAS number 878662-31-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a naphthalene ring substituted with a methoxy group and a propionaldehyde moiety, which imparts it with distinct physical and chemical properties.

The molecular formula of 3-(2-Methoxynaphthalen-1-yl)propanal is C₁₄H₁₄O₂, and its molecular weight is approximately 210.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water.

In the realm of medicinal chemistry, 3-(2-Methoxynaphthalen-1-yl)propanal has been explored for its potential biological activities. Recent studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in the development of new therapeutic agents for oxidative stress-related diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(2-Methoxynaphthalen-1-yl)propanal demonstrated significant radical scavenging activity, as measured by the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. This finding suggests that the compound could be a promising lead for the development of antioxidants for use in pharmaceuticals.

Beyond its antioxidant properties, 3-(2-Methoxynaphthalen-1-yl)propanal has also been investigated for its potential as a building block in the synthesis of more complex molecules. The presence of the aldehyde functional group makes it an attractive intermediate for various chemical reactions, including condensation reactions and nucleophilic additions. Researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel naphthoquinone derivatives, which have shown promise as antitumor agents. The versatility of 3-(2-Methoxynaphthalen-1-yl)propanal in synthetic chemistry underscores its importance as a valuable reagent in organic synthesis.

In addition to its applications in medicinal chemistry, 3-(2-Methoxynaphthalen-1-yl)propanal has also found use in materials science. The compound's aromatic structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have incorporated 3-(2-Methoxynaphthalen-1-yl)propanal into polymer matrices to enhance their mechanical strength and thermal stability. The resulting materials have shown improved performance in high-stress applications, such as aerospace components and electronic devices.

The synthesis of 3-(2-Methoxynaphthalen-1-yl)propanal typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-methoxynaphthalene with an appropriate aldehyde or ketone followed by reduction and subsequent oxidation steps to introduce the aldehyde functionality. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing the overall cost and environmental impact of producing this compound.

Safety considerations are an essential aspect when handling 3-(2-Methoxynaphthalen-1-yl)propanal. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation due to its potential irritant properties. Laboratory personnel should use appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound.

In conclusion, 3-(2-Methoxynaphthalen-1-yl)propanal (CAS No. 878662-31-8) is a versatile organic compound with a wide range of applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.